Cas no 2034395-60-1 (2-methyl-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]-1,3-thiazole-4-carboxamide)
2-methyl-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]-1,3-thiazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)thiazole-4-carboxamide
- 2-methyl-N-(4-pyrazin-2-yloxycyclohexyl)-1,3-thiazole-4-carboxamide
- 2-methyl-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]-1,3-thiazole-4-carboxamide
-
- Inchi: 1S/C15H18N4O2S/c1-10-18-13(9-22-10)15(20)19-11-2-4-12(5-3-11)21-14-8-16-6-7-17-14/h6-9,11-12H,2-5H2,1H3,(H,19,20)
- InChI Key: SCDJGBVOIMXIFF-UHFFFAOYSA-N
- SMILES: S1C(C)=NC(=C1)C(NC1CCC(CC1)OC1C=NC=CN=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 377
- XLogP3: 2.2
- Topological Polar Surface Area: 105
2-methyl-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]-1,3-thiazole-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6484-0025-2μmol |
2-methyl-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]-1,3-thiazole-4-carboxamide |
2034395-60-1 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6484-0025-5μmol |
2-methyl-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]-1,3-thiazole-4-carboxamide |
2034395-60-1 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6484-0025-10μmol |
2-methyl-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]-1,3-thiazole-4-carboxamide |
2034395-60-1 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6484-0025-20μmol |
2-methyl-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]-1,3-thiazole-4-carboxamide |
2034395-60-1 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6484-0025-1mg |
2-methyl-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]-1,3-thiazole-4-carboxamide |
2034395-60-1 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6484-0025-2mg |
2-methyl-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]-1,3-thiazole-4-carboxamide |
2034395-60-1 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6484-0025-3mg |
2-methyl-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]-1,3-thiazole-4-carboxamide |
2034395-60-1 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6484-0025-4mg |
2-methyl-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]-1,3-thiazole-4-carboxamide |
2034395-60-1 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6484-0025-5mg |
2-methyl-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]-1,3-thiazole-4-carboxamide |
2034395-60-1 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6484-0025-10mg |
2-methyl-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]-1,3-thiazole-4-carboxamide |
2034395-60-1 | 10mg |
$118.5 | 2023-09-08 |
2-methyl-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]-1,3-thiazole-4-carboxamide Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 2-methyl-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]-1,3-thiazole-4-carboxamide
Introduction to 2-methyl-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]-1,3-thiazole-4-carboxamide (CAS No. 2034395-60-1)
2-methyl-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]-1,3-thiazole-4-carboxamide, identified by the CAS number 2034395-60-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a thiazole core, a pyrazine moiety, and a cyclohexyl group. The unique arrangement of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and development.
The thiazole ring is a heterocyclic structure consisting of sulfur and nitrogen atoms, which is well-documented for its presence in numerous bioactive molecules. Its stability and ability to interact with biological targets make it a cornerstone in medicinal chemistry. In 2-methyl-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]-1,3-thiazole-4-carboxamide, the thiazole ring is further functionalized with a carboxamide group at the 4-position, enhancing its potential for biological activity.
The pyrazine moiety (C₄H₄N₂) is another key feature of this compound, contributing to its pharmacological profile. Pyrazine derivatives are known for their diverse biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. The presence of the pyrazin-2-yloxy substituent in this compound suggests that it may exhibit similar properties, possibly through interactions with specific enzymes or receptors.
The cyclohexyl group adds an additional layer of complexity to the molecule's structure. This bulky side chain can influence both the physical properties of the compound (such as solubility and stability) and its interactions with biological targets. The stereochemistry specified by the configuration (1r,4r) indicates that the cyclohexyl group is arranged in a specific three-dimensional orientation, which can critically affect the molecule's biological activity.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and potential interactions of such complex molecules with biological targets. Studies have suggested that compounds with similar structural motifs may interact with proteins involved in metabolic pathways or signal transduction processes. For instance, modifications to the thiazole ring have been shown to modulate the activity of enzymes such as carbonic anhydrases and thiamine pyrophosphate synthases.
The carboxamide group at the 4-position of the thiazole ring is particularly noteworthy, as amides are frequently found in biologically active compounds due to their ability to form hydrogen bonds with polar residues in proteins. This feature may enhance the compound's binding affinity to target proteins, making it a valuable scaffold for drug design.
In light of these structural features, researchers have been exploring derivatives of 2-methyl-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]-1,3-thiazole-4-carboxamide for potential therapeutic applications. Preliminary studies have indicated that this compound may exhibit inhibitory effects on certain enzymes or receptors implicated in diseases such as cancer or inflammation-related disorders. However, further experimental validation is necessary to fully elucidate its pharmacological profile.
The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The presence of multiple stereocenters necessitates careful control over reaction conditions to ensure high enantiomeric purity. Additionally, the incorporation of sensitive functional groups like amides requires precise synthetic strategies to maintain their integrity throughout the synthetic process.
As our understanding of molecular interactions continues to evolve, compounds like 2-methyl-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]-1,3-thiazole-4-carboxamide are likely to play an increasingly important role in drug discovery efforts. Their complex structures offer unique opportunities for designing molecules with tailored biological activities, potentially leading to novel therapeutic agents.
The integration of high-throughput screening technologies with advanced computational methods has accelerated the process of identifying promising candidates from large libraries of compounds. By leveraging these tools, researchers can rapidly assess the potential biological activity of molecules like CAS No. 2034395-60-1, thereby streamlining the drug discovery pipeline.
In conclusion,2-methyl-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]-1,3-thiazole-4-carboxamide represents a fascinating example of how structural complexity can be harnessed to develop novel bioactive molecules. Its unique combination of functional groups and stereochemistry positions it as a compelling candidate for further investigation in pharmaceutical research. As ongoing studies continue to uncover new insights into its properties and potential applications,this compound is poised to contribute significantly to advancements in medicinal chemistry.
2034395-60-1 (2-methyl-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]-1,3-thiazole-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)